Cas no 608517-17-5 (Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate)

Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate is a versatile pyrimidine derivative characterized by its trifluoromethyl and ester functional groups. The trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical applications. The methyl ester moiety provides a reactive site for further derivatization, enabling the synthesis of amides, acids, or other functionalized intermediates. This compound is particularly useful as a building block in the development of pharmaceuticals, such as kinase inhibitors or antiviral agents, due to its electron-withdrawing properties and ability to modulate bioactivity. Its high purity and well-defined structure ensure consistent performance in synthetic routes. The compound is typically supplied as a crystalline solid with good solubility in common organic solvents, facilitating its use in various reaction conditions.
Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate structure
608517-17-5 structure
Product Name:Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate
CAS No:608517-17-5
MF:C7H5F3N2O2
MW:206.122011899948
MDL:MFCD11053753
CID:1083606
Update Time:2025-07-02

Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate
    • Methyl 2-(trifluoromethyl)-5-pyrimidinecarboxylate
    • MDL： MFCD11053753
    • Inchi： 1S/C7H5F3N2O2/c1-14-5(13)4-2-11-6(12-3-4)7(8,9)10/h2-3H,1H3
    • InChI Key： CEPDGVKMMGJWOH-UHFFFAOYSA-N
    • SMILES： FC(C1N=CC(C(=O)OC)=CN=1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3

Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate Pricemore >>

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Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:608517-17-5)Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate
Order Number:A868872
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:14
Price ($):1540.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:608517-17-5)Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate
A868872
Purity:99%
Quantity:10g
Price ($):1540.0
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